Cas no 2679950-38-8 ((2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride)

• Product Name: (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride
• CAS No: 2679950-38-8
• MF: C₆H₈Cl₂N₂O₂S
• MW: 243.110918045044
• MDL: MFCD34185770
• CID: 5645807
• PubChem ID: 165940488
• Update Time: 2025-11-06

(2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2679950-38-8
• EN300-28268253
• (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride

• MDL： MFCD34185770
• Inchi： 1S/C6H7ClN2O2S.ClH/c7-6-9-3(2-12-6)1-4(8)5(10)11;/h2,4H,1,8H2,(H,10,11);1H/t4-;/m0./s1
• InChI Key： VFMGAVAXOPIGMB-WCCKRBBISA-N
• SMILES： ClC1=NC(=CS1)C[C@@H](C(=O)O)N.Cl

Computed Properties

• Exact Mass: 241.9683541g/mol
• Monoisotopic Mass: 241.9683541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride

(2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride: A Comprehensive Overview

(2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride, also known by its CAS number 2679950-38-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a chiral amino acid derivative, characterized by its unique structure and potential bioactivity. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride consists of a thiazole ring substituted with a chlorine atom at position 2 and an amino acid moiety at position 4. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which is known for its stability and reactivity in chemical reactions. The amino acid component, with its chiral center at position 2, adds complexity to the molecule's stereochemistry and potentially influences its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including asymmetric synthesis and catalytic methods, to produce the enantiomerically pure form of (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride. These methods not only enhance the yield but also ensure high purity, which is critical for its application in biological studies.

In terms of pharmacology, this compound has shown promising results in vitro and in vivo models. Studies have demonstrated its ability to modulate specific biological pathways, making it a potential candidate for therapeutic interventions. For instance, research has indicated that it may act as a ligand for certain receptors or enzymes, thereby influencing cellular signaling processes. These findings underscore the importance of further investigation into its mechanism of action and efficacy.

The stereochemistry of (2S)-configuration plays a pivotal role in determining the compound's bioactivity. Chiral centers are known to significantly affect drug-receptor interactions, and the (2S) configuration may confer specific pharmacodynamic properties that are advantageous in therapeutic applications. This aspect has been a focal point in recent studies aiming to optimize drug delivery systems and enhance bioavailability.

Moreover, the presence of the thiazole ring introduces unique electronic properties to the molecule. The sulfur atom within the ring contributes to increased lipophilicity, which may enhance membrane permeability and improve drug absorption. This characteristic has been leveraged in designing drug delivery systems that target specific tissues or organs.

In conclusion, (2S)-2-amino-3-(2-chloro-1,3-thiazol-4-yl)propanoic acid hydrochloride represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its distinctive structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a promising candidate for future drug development.